Cas no 2138062-65-2 (1-(4,5-Dihydrofuran-3-yl)-4-ethylcyclohex-2-en-1-ol)

• Product Name: 1-(4,5-Dihydrofuran-3-yl)-4-ethylcyclohex-2-en-1-ol
• CAS No: 2138062-65-2
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• CID: 6570333
• PubChem ID: 165491822
• Update Time: 2025-08-05

1-(4,5-Dihydrofuran-3-yl)-4-ethylcyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1155938
• 2138062-65-2
• 1-(4,5-dihydrofuran-3-yl)-4-ethylcyclohex-2-en-1-ol
• 1-(4,5-Dihydrofuran-3-yl)-4-ethylcyclohex-2-en-1-ol

• Inchi： 1S/C12H18O2/c1-2-10-3-6-12(13,7-4-10)11-5-8-14-9-11/h3,6,9-10,13H,2,4-5,7-8H2,1H3
• InChI Key： WCIYJVRVCMQFTR-UHFFFAOYSA-N
• SMILES： OC1(C=CC(CC)CC1)C1=COCC1

Computed Properties

• Exact Mass: 194.130679813g/mol
• Monoisotopic Mass: 194.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(4,5-Dihydrofuran-3-yl)-4-ethylcyclohex-2-en-1-ol

Chemical Profile of 1-(4,5-Dihydrofuran-3-yl)-4-ethylcyclohex-2-en-1-ol (CAS No. 2138062-65-2)

1-(4,5-Dihydrofuran-3-yl)-4-ethylcyclohex-2-en-1-ol, identified by its CAS number 2138062-65-2, is a structurally intriguing compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This molecule belongs to a class of heterocyclic compounds characterized by the presence of a dihydrofuran moiety fused with a cyclohexene backbone, further substituted with an ethyl group and a hydroxyl functional group. The unique combination of these structural features positions this compound as a potential candidate for further exploration in drug discovery and synthetic chemistry.

The dihydrofuran ring is a well-known pharmacophore in medicinal chemistry, often found in natural products and synthetic drugs due to its ability to interact with biological targets in a specific manner. The presence of the 3-hydroxyl group on the dihydrofuran ring suggests possible hydrogen bonding interactions, which are crucial for molecular recognition in biological systems. Additionally, the 4-ethylcyclohexene moiety introduces steric and electronic diversity, which can influence the compound's reactivity and binding affinity. These structural attributes make 1-(4,5-Dihydrofuran-3-yl)-4-ethylcyclohex-2-en-1-ol a promising scaffold for designing novel therapeutic agents.

In recent years, there has been significant interest in developing small molecules that modulate biological pathways associated with inflammation, neurodegeneration, and cancer. The structural features of 1-(4,5-Dihydrofuran-3-yl)-4-ethylcyclohex-2-en-1-ol align well with these areas of research. For instance, the dihydrofuran ring has been reported to exhibit anti-inflammatory properties by inhibiting key enzymes such as lipoxygenase and cyclooxygenase. Furthermore, the hydroxyl group can serve as a site for further derivatization, allowing chemists to fine-tune the compound's pharmacological profile.

Recent studies have highlighted the potential of heterocyclic compounds in addressing neurological disorders. The dihydrofuran scaffold has been investigated for its ability to cross the blood-brain barrier and interact with central nervous system receptors. In particular, derivatives of dihydrofurans have shown promise in treating conditions such as Alzheimer's disease and Parkinson's disease by modulating neurotransmitter activity. The ethyl substitution on the cyclohexene ring may enhance lipophilicity, improving membrane permeability and thus bioavailability—a critical factor for central nervous system drugs.

The synthesis of 1-(4,5-Dihydrofuran-3-yl)-4-ethylcyclohex-2-en-1-ol presents an interesting challenge due to the complexity of its fused ring system. Traditional synthetic routes involve multi-step organic transformations, including cyclization reactions and functional group interconversions. Advances in catalytic methods have enabled more efficient synthesis of such compounds, reducing reaction times and improving yields. For example, transition metal-catalyzed cross-coupling reactions have been employed to construct the cyclohexene-dihydrofuran core efficiently.

The chemical reactivity of this compound is also influenced by its functional groups. The hydroxyl group can participate in esterification or etherification reactions, expanding its utility as an intermediate in drug synthesis. Additionally, the double bond in the cyclohexene ring offers opportunities for further functionalization via hydrogenation or oxidation reactions. These synthetic possibilities make 1-(4,5-Dihydrofuran-3-yl)-4-ethylcyclohex-2-en-1-ol a versatile building block for medicinal chemists.

In conclusion, 1-(4,5-Dihydrofuran-3-ylyl)-4 ethylcyclohex - 2 en - 1 ol (CAS No 213806265 - 2) represents a structurally fascinating compound with potential applications in pharmaceutical research. Its unique combination of pharmacophoric elements—such as the dihydrofuran ring and hydroxyl group—makes it an attractive candidate for further investigation into drug discovery efforts targeting neurological disorders and inflammation-related diseases. As synthetic methodologies continue to evolve, access to this compound will likely improve , enabling more extensive exploration of its biological activity .